Cas no 113231-14-4 (1,3-Benzenediol, 5-ethenyl-)

1,3-Benzenediol, 5-ethenyl- structure

Product Name:1,3-Benzenediol, 5-ethenyl-

CAS No:113231-14-4

MF:C₈H₈O₂

MW:136.147922515869

CID:97248

PubChem ID:12164063

Update Time:2025-04-18

1,3-Benzenediol, 5-ethenyl- Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzenediol, 5-ethenyl-
- 5-ethenylbenzene-1,3-diol
- DTXSID20478964
- SCHEMBL664775
- 113231-14-4
- 5-Ethenyl-1,3-benzenediol
- 1,3-dihydroxy-5-vinylbenzene
- 5-vinylbenzene-1,3-diol
- LYECQNYXCRATFL-UHFFFAOYSA-N
- 3,5-dihydroxystyrene
- Inchi： 1S/C8H8O2/c1-2-6-3-7(9)5-8(10)4-6/h2-5,9-10H,1H2
- InChI Key： LYECQNYXCRATFL-UHFFFAOYSA-N
- SMILES： OC1C=C(C=C(C=C)C=1)O

Computed Properties

Exact Mass: 136.052429494g/mol
Monoisotopic Mass: 136.052429494g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 40.5Å²

1,3-Benzenediol, 5-ethenyl- Production Method

Production Method 1

1779-49-3

57179-37-0

113231-14-4

920489-98-1

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ; 1 h, 70 °C; 70 °C → 0 °C
1.2 Solvents: Dimethyl sulfoxide ; 10 min, rt
1.3 Solvents: Dimethyl sulfoxide ; 1 h
1.4 Reagents: Water Solvents: Diethyl ether

Reference

: An improved synthesis of resveratrol

Farina, Angela; Ferranti, Carolina; Marra, Carolina, Natural Product Research, 2006, 20(3), 247-252

1,3-Benzenediol, 5-ethenyl- Raw materials

1,3-Benzenediol, 5-ethenyl- Preparation Products

1,3-Benzenediol, 5-ethenyl- Related Literature

1. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
2. An easily available lysosomal-targeted ratiometric fluorescent probe with aggregation induced emission characteristics for hydrogen polysulfide visualization in acute ulcerative colitis†

Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236

Related Categories

113231-14-4 (1,3-Benzenediol, 5-ethenyl-) Related Products

Recommended suppliers

Nanjing jingzhu bio-technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing jingzhu bio-technology Co., Ltd.

Hangzhou Cedareal Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.